N-benzhydryl-3-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)propanamide

• IUPAC Name: N-benzhydryl-3-(1-tert-butyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)propanamide
• InChI: InChI=1S/C25H27N5O2/c1-25(2,3)30-23-20(16-27-30)24(32)29(17-26-23)15-14-21(31)28-22(18-10-6-4-7-11-18)19-12-8-5-9-13-19/h4-13,16-17,22H,14-15H2,1-3H3,(H,28,31)
• InChI Key: WUPQBCDDNDBGEO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C2=C(C=N1)C(=O)N(C=N2)CCC(=O)NC(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C25H27N5O2
• Molecular Weight: 429.5 g/mol

Description

The compound “N-benzhydryl-3-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)propanamide” is a complex organic molecule. It contains a pyrazolo[3,4-d]pyrimidine core, which is a type of aromatic heterocyclic compound. These types of compounds are often found in a wide range of drugs and other bioactive molecules.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. Pyrazolo[3,4-d]pyrimidines can undergo a variety of reactions, including those involving their nitrogen atoms or any functional groups attached to the ring system.

Scientific Research Applications

Synthesis and Biological Potential

• Compounds similar to N-benzhydryl-3-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)propanamide have been synthesized and evaluated for insecticidal and antimicrobial potential. The process involves cyclocondensation under microwave conditions and structural determination by IR, H-NMR, mass spectroscopy, and elemental analysis. These compounds showed effectiveness against certain insects and microorganisms (Deohate & Palaspagar, 2020).

Antimicrobial Applications

• Another study explored the antimicrobial evaluation of similar compounds, highlighting moderate activity in selected examples. This indicates potential use in the development of new antimicrobial agents (Farag, Kheder, & Mabkhot, 2009).

Role in Synthesis of Target Molecules

• These compounds also play a crucial role as intermediates in the synthesis of target molecules, such as mTOR-targeted PROTAC molecule PRO1, indicating their importance in pharmaceutical synthesis (Zhang et al., 2022).

Anticancer and Anti-inflammatory Properties

• Synthesized pyrazolopyrimidines derivatives have shown potential as anticancer and anti-5-lipoxygenase agents, suggesting their role in cancer and inflammation-related research (Rahmouni et al., 2016).

Herbicidal Applications

• Some compounds with a similar structure have demonstrated selective herbicidal activity, indicating potential agricultural applications (Liu & Shi, 2014).

Mechanism of Action

The mechanism of action of this compound would depend on its exact structure and the biological system in which it is used. Pyrazolo[3,4-d]pyrimidines and related compounds are often used in medicinal chemistry and can have a variety of biological activities.